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Compound of Interest

Nickel(ll)
Compound Name:
Trifluoromethanesulfonate

cat. No.: B1311609

The synthesis of arylsulfones is of great importance in medicinal chemistry and materials
science. Traditional methods for their preparation often require harsh reaction conditions and
the use of expensive noble metal catalysts. The use of Nickel(ll) trifluoromethanesulfonate
provides a robust and economically viable alternative. This note details a redox-neutral, nickel-
catalyzed sulfonylation of (hetero)aryl boronic acids with potassium metabisulfite (K2S20s) and
2-chlorothiazoles, which can be successfully scaled up to the gram level.[2]

Key Features:

Mild Reaction Conditions: The reaction proceeds under relatively mild conditions, avoiding
the need for high temperatures or pressures.

o Broad Substrate Scope: A wide range of (hetero)aryl boronic acids can be efficiently
sulfonylated.

» High Functional Group Tolerance: The catalytic system tolerates a variety of functional
groups, making it suitable for late-stage functionalization of complex molecules.

o Scalability: The protocol has been successfully demonstrated on a gram scale with low
catalyst loading.[2][3]
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Experimental Protocol: Gram-Scale Synthesis of 2-
(Phenylsulfonyl)thiazole

This protocol outlines the gram-scale synthesis of 2-(phenylsulfonyl)thiazole from
phenylboronic acid, potassium metabisulfite, and 2-chlorothiazole using a Ni(OTf)z catalyst.

Materials:

Nickel(ll) trifluoromethanesulfonate (Ni(OTf)2)

e 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)

¢ Phenylboronic acid

o Potassium metabisulfite (K2S205)

e 2-Chlorothiazole

e 1,4-Dioxane

e Water

» Nitrogen gas (or Argon)

o Standard glassware for organic synthesis (oven-dried)

Magnetic stirrer and heating plate

Procedure:

e To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add Ni(OTf)z (178
mg, 0.5 mmol, 5 mol%) and dtbpy (134 mg, 0.5 mmol, 5 mol%).

e The flask is evacuated and backfilled with nitrogen three times.

» Under a nitrogen atmosphere, add phenylboronic acid (1.22 g, 10.0 mmol, 1.0 equiv),
potassium metabisulfite (1.11 g, 5.0 mmol, 0.5 equiv), and 2-chlorothiazole (1.43 g, 12.0
mmol, 1.2 equiv).
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e Add 1,4-dioxane (40 mL) and water (10 mL) to the flask via syringe.

e The reaction mixture is stirred at 80 °C for 24 hours.

 After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (50 mL)

and washed with brine (3 x 30 mL).

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure.

e The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl

acetate) to afford the desired 2-(phenylsulfonyl)thiazole.

Quantitative Data

The following table summarizes the results for the gram-scale synthesis of various arylsulfones

using the described protocol.

Entry Aryl Boronic Acid Product Yield (%)
2-
1 Phenylboronic acid (Phenylsulfonyl)thiazol 85
e
4- 2-((4-

2 Methylphenylboronic Methylphenyl)sulfonyl) 82
acid thiazole
4- 2-((4-

3 Methoxyphenylboronic  Methoxyphenyl)sulfon 78
acid yhthiazole
4- 2-((4-

4 Chlorophenylboronic Chlorophenyl)sulfonyl) 88
acid thiazole
3-Thiopheneboronic 2-(Thiophen-3-

5 75

acid

ylsulfonyl)thiazole
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Visualizations
Experimental Workflow

Experimental Workflow for Gram-Scale Sulfonylation
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Final Product: Arylsulfone
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Caption: Workflow for the gram-scale synthesis of arylsulfones.

Proposed Catalytic Cycle

Proposed Catalytic Cycle for Ni-Catalyzed Sulfonylation
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Caption: Proposed catalytic cycle for the Ni-catalyzed sulfonylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1311609#gram-scale-synthesis-using-nickel-ii-
trifluoromethanesulfonate-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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